Cas no 25356-68-7 (Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)-)

• Product Name: Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)-
• CAS No: 25356-68-7
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 289748
• PubChem ID: 227841
• Update Time: 2025-04-19

Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)- Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)-
• 11alpha,17beta-Dihydroxy-17alpha-methylandrosta-1,4-dien-3-one
• SCHEMBL11401828
• Androsta-1,4-dien-3-one, 11,17-dihydroxy-17-methyl-, (11alpha,17beta)-
• CHEBI:79414
• 32P0Q33W5R
• 11.ALPHA.-HYDROXY METHANDROSTENOLONE
• ANDROSTA-1,4-DIEN-3-ONE, 11,17-DIHYDROXY-17-METHYL-, (11.ALPHA.,17.BETA.)-
• NSC-19977
• Q27148456
• Androsta-1,4-dien-3-one, 11alpha,17beta-dihydroxy-17-methyl-
• 11.ALPHA.,17.BETA.-DIHYDROXY-17.ALPHA.-METHYLANDROSTA-1,4-DIEN-3-ONE
• 1-DEHYDRO-11.ALPHA.-HYDROXY-17.ALPHA.-METHYLTESTOSTERONE
• UNII-32P0Q33W5R
• 1-Dehydro-11alpha-hydroxy-17alpha-methyltestosterone
• 25356-68-7
• MLS002638717
• NSC19977
• 11alpha-Hydroxy methandrostenolone
• ANDROSTA-1,4-DIEN-3-ONE, 11.ALPHA.,17.BETA.-DIHYDROXY-17-METHYL-

• Inchi： 1S/C20H28O3/c1-18-8-6-13(21)10-12(18)4-5-14-15-7-9-20(3,23)19(15,2)11-16(22)17(14)18/h6,8,10,14-17,22-23H,4-5,7,9,11H2,1-3H3/t14-,15-,16+,17+,18-,19-,20-/m0/s1
• InChI Key： JYSKGJQTRZNVIX-QMNUTNMBSA-N
• SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 316.203845
• Monoisotopic Mass: 316.203845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.19
• Boiling Point: 478.4°Cat760mmHg
• Flash Point: 257.2°C
• Refractive Index: 1.59
• PSA: 57.53000
• LogP: 3.01610